Cas no 54108-04-2 (1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one)
54108-04-2 structure
Product Name:1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
CAS No:54108-04-2
MF:C9H6N4O
MW:186.170140743256
CID:1113651
PubChem ID:5375024
Update Time:2025-04-20
1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
- IUCSHOCKRNTCJS-UHFFFAOYSA-N
- 54108-04-2
- SCHEMBL14493337
- 2,3(2H)-Imidazole-2-one[b]quinoxaline
- 1,3-Dihydro-2H-imidazo[4,5-b]quinoxalin-2-one #
- DA-05069
-
- Inchi: 1S/C9H6N4O/c14-9-12-7-8(13-9)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,10,11,12,13,14)
- InChI Key: IUCSHOCKRNTCJS-UHFFFAOYSA-N
- SMILES: O=C1NC2C(=NC3C=CC=CC=3N=2)N1
Computed Properties
- Exact Mass: 186.05416083g/mol
- Monoisotopic Mass: 186.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.9Ų
1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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